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Compound of Interest

Compound Name: 2-Ethoxybenzyl alcohol

Cat. No.: B3021173

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
characteristics of 2-ethoxybenzyl alcohol. The information is curated for professionals in
research and development, offering quantitative data, detailed experimental methodologies,
and logical workflows to support laboratory and developmental applications.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of 2-ethoxybenzyl
alcohol. This data is essential for understanding the compound's behavior in various
experimental and formulation settings.
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Property Value Source(s)
Molecular Formula CoH1202 [1112]
Molecular Weight 152.19 g/mol [1][2]

Colorless to light yellow/pale
Appearance ] o [3114]
pink clear liquid

Boiling Point 263-265 °C [1112][5]
Density 1.074 g/mL [1][5]
Refractive Index (n20/D) 1.5310 - 1.5350 [11[4115]
Flash Point >110 °C (>230 °F) [1][3]
pKa (Predicted) 14.43 +0.10 [3]
Purity (Assay by GC) >97.5% - 98% [1114]

Note: Experimental data for melting point, specific solubility values, and comprehensive
spectral analyses for 2-ethoxybenzyl alcohol are not readily available in public databases.
The compound is consistently described as a liquid at room temperature.[3][4] For comparison,
the related compound 4-ethoxybenzyl alcohol has a reported melting point of 27 °C.[6]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physicochemical properties of aromatic alcohols like 2-ethoxybenzyl alcohol.

Determination of Boiling Point

The boiling point can be determined using a distillation apparatus or a micro-determination
method.

Apparatus:
o Heating mantle or oil bath

¢ Round-bottom flask
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« Distillation head with a thermometer adapter
» Condenser

e Receiving flask

e Thermometer (-10 to 300 °C)

» Boiling chips

Procedure:

Place a small volume (e.g., 5-10 mL) of 2-ethoxybenzyl alcohol and a few boiling chips into
the round-bottom flask.

o Assemble the distillation apparatus. Ensure the thermometer bulb is positioned just below
the side arm of the distillation head to accurately measure the temperature of the vapor.

e Begin heating the flask gently.

o Record the temperature at which the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point.

o For accuracy, the atmospheric pressure should be recorded and a correction can be applied
if it deviates significantly from standard pressure.

Determination of Density

Density is typically determined using a pycnometer or a digital density meter.
Apparatus:

e Pycnometer (specific gravity bottle) of a known volume

¢ Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath

Procedure:
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e Clean and dry the pycnometer thoroughly and record its empty weight (ma1).

« Fill the pycnometer with distilled water and place it in a constant temperature water bath
(e.g., 20 °C) until it reaches thermal equilibrium.

¢ Adjust the water level to the calibration mark, dry the exterior, and weigh the pycnometer
filled with water (mz2).

« Empty and dry the pycnometer, then fill it with 2-ethoxybenzyl alcohol.

o Repeat the thermal equilibration, volume adjustment, and weighing of the pycnometer filled
with the sample (ms).

e The density (p) of the sample is calculated using the formula: p_sample = [(ms3 - m1) / (M2 -
ma1)] * p_water where p_water is the density of water at the measurement temperature.

Determination of Solubility

A gualitative and semi-quantitative assessment of solubility can be performed in various
solvents.[7][8][9]

Apparatus:

e Small test tubes

e \ortex mixer

o Graduated pipettes

Procedure:

e Add a small, measured amount of 2-ethoxybenzyl alcohol (e.g., 0.1 mL) to a test tube.

e Add a specific volume of the desired solvent (e.g., 1 mL of water, ethanol, diethyl ether, etc.)
to the test tube.

 Vigorously mix the contents using a vortex mixer for a set period (e.g., 1-2 minutes).
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 Visually inspect the mixture for homogeneity. If a single clear phase is observed, the
compound is soluble. If two distinct phases remain or the solution is cloudy, it is considered
insoluble or sparingly soluble.

o For a more quantitative measure, serial dilutions can be performed to determine the
concentration at which the solute no longer fully dissolves.

Spectroscopic Analysis

a. Infrared (IR) Spectroscopy

An IR spectrum of 2-ethoxybenzyl alcohol can be obtained to identify functional groups. An IR
spectrum for this compound is available from some suppliers.[10]

Apparatus:

o Fourier-Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR)
accessory.

Procedure:

Ensure the ATR crystal is clean.

e Acquire a background spectrum.

e Place a small drop of 2-ethoxybenzyl alcohol directly onto the ATR crystal.
e Acquire the sample spectrum.

o Clean the ATR crystal thoroughly after the measurement.

o Analyze the resulting spectrum for characteristic absorption bands, such as the O-H stretch
of the alcohol, C-H stretches of the aromatic ring and ethyl group, and C-O stretches.

b. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectra are crucial for structural elucidation. While specific experimental
spectra for 2-ethoxybenzyl alcohol were not found, data for the closely related 2-
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methoxybenzyl alcohol is available and can serve as a reference.[11][12]

Apparatus:

NMR Spectrometer (e.g., 400 MHz or higher)

NMR tubes

Deuterated solvent (e.g., CDCIs)

Pipettes

Procedure for 1H NMR:

o Dissolve a small amount of 2-ethoxybenzyl alcohol (typically 5-10 mg) in approximately
0.6-0.7 mL of a deuterated solvent (e.g., CDCI3) in an NMR tube.

e Place the NMR tube in the spectrometer.

e Acquire the *H NMR spectrum according to the instrument's standard procedures.

¢ Process the spectrum (Fourier transform, phase correction, and baseline correction).

 Integrate the signals and analyze the chemical shifts and coupling patterns to assign the
protons in the molecule.

c. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern.
Predicted mass spectral data for various adducts of 2-ethoxybenzyl alcohol is available.[13]

Apparatus:

» Mass spectrometer with a suitable ionization source (e.g., Electrospray lonization - ESI or
Electron Impact - EI).

e Aninlet system, such as direct infusion or coupled with a gas or liquid chromatograph (GC-
MS or LC-MS).
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Procedure (Direct Infusion ESI-MS):

o Prepare a dilute solution of 2-ethoxybenzyl alcohol in a suitable solvent (e.g., methanol or
acetonitrile).

« Infuse the solution into the ESI source at a constant flow rate.
e Acquire the mass spectrum in the desired mass range.

e Analyze the spectrum for the molecular ion peak (e.g., [M+H]* or [M+Na]*) to confirm the
molecular weight.

Experimental and Analytical Workflows

The following diagrams illustrate logical workflows for the physicochemical characterization and
purity assessment of a chemical substance like 2-ethoxybenzyl alcohol.

Sample Acquisition
(2-Ethoxybenzyl Alcohol)

Technical Report

Click to download full resolution via product page

Caption: Workflow for Physicochemical Characterization.
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Caption: Workflow for Purity Assessment and Qualification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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